Cas no 75927-49-0 (Vinylboronic Acid Pinacol Ester)

• Product Name: Vinylboronic Acid Pinacol Ester
• CAS No: 75927-49-0
• MF: C₈H₁₅BO₂
• MW: 154.014502763748
• MDL: MFCD00192492
• CID: 59740
• PubChem ID: 24882546
• Update Time: 2025-05-21

Vinylboronic Acid Pinacol Ester Chemical and Physical Properties

Names and Identifiers

• Vinylboronic acid pinacol cyclic ester
• 2-Vinyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 4,4,5,5-Tetramethyl-2-vinyl-1,3,2-dioxaborolane (stabilized with Phenothiazine)
• Pinacol vinylboronate
• 1,3,2-Dioxaborolane,2-ethenyl-4,4,5,5-tetramethyl-
• 2-ethenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-Vinyl-4,4,5,5-tetramethyl-1,3,2-dioxaoborolane
• 4,4,5,5-tetramethyl-2-vinyl-1,3,2-dioxaborolane
• Vinylboronic Acid Pinacol Ester
• Vinylboronic Acid Pinacol Ester (stabilized with Phenothiazine)
• 1,3,2-Dioxaborolane, 2-ethenyl-4,4,5,5-tetramethyl-
• Pinacol vinylboronate, stabilized with 0.1% BHT
• 2-Ethenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane;2-Vinyl-4,4,5,5-tetramethyl-1,3,2-dioxaoborolane;Vinylboronic acid pinacol ester
• Vinylboronic acid pinacol es
• 4,4,5,5-Tetramethyl-2-vinyl-[1,3,2]dioxaborolane
• 4,4,5,5-tetramethyl-2-vinyl-1,3,2dioxaborolan
• MFCD00192492
• T2297
• Vinylboronic acid pinacol ester, contains phenothiazine as stabilizer, 95%
• 4,4,5,5-tetramethyl-2-vinyl-1,3,2 dioxaborolane
• 2-vinyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolan
• SCHEMBL13544
• CS-W000965
• Z1255383363
• EN300-92920
• vinyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• vinyl-boronic acid pinacol ester
• 75927-49-0
• Pinacolvinylboronate
• ethenylboronic acid pinacol ester
• DPGSPRJLAZGUBQ-UHFFFAOYSA-N
• vinylboronic acid pinacolester
• DTXSID60997301
• AS-11407
• 2-ethenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolan
• 4,4,5,5-tetramethyl-2-vinyl-[1.3.2]dioxaborolane
• 4,4,5,5-tetramethyl-2-vinyl-1,3,2- dioxaborolane
• 2-ethenyl-4,4,5,5-tetramethyl-1 ,3,2-dioxaborolane
• vinyl boronic acid pinacol ester
• AKOS004119257
• AB04655
• Vinylboronic acid pinacol ester, stabilized with Phenothiazine
• ethenyl boronic acid pinacol ester
• FT-0656065
• 2-Ethenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane; 2-Vinyl-4,4,5,5-tetramethyl-1,3,2-dioxaoborolane; 2-Vinyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane; 4,4,5,5-Tetramethyl-2-(2-vinyl)-1,3,2-dioxaborolane; 4,4,5,5-Tetramethyl-2-vinyl-1,3,2-dioxaborolane;
• BBL101534
• STL555330

• MDL： MFCD00192492
• Inchi： 1S/C8H15BO2/c1-6-9-10-7(2,3)8(4,5)11-9/h6H,1H2,2-5H3
• InChI Key： DPGSPRJLAZGUBQ-UHFFFAOYSA-N
• SMILES： O1B(C=C)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 154.11700
• Monoisotopic Mass: 154.11651
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5
• Surface Charge: 0

Experimental Properties

• Color/Form: Liquid
• Density: 0.908 g/mL at 25 °C(lit.)
• Melting Point: No data available
• Boiling Point: 40°C/20mmHg(lit.)
• Flash Point: Fahrenheit: 93.2 ° f
  Celsius: 34 ° c
  
• Refractive Index: n20/D 1.4300(lit.)
• PSA: 18.46000
• LogP: 1.80380
• Solubility: Not determined
• Sensitiveness: Air Sensitive

Vinylboronic Acid Pinacol Ester Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H226-H317
• Warning Statement： P280
• Hazardous Material transportation number：UN 3272 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10-43
• Safety Instruction： S16
• Hazardous Material Identification：
• Safety Term：S16
• HazardClass：3
• PackingGroup：III
• Storage Condition：−20°C
• Risk Phrases：R10

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Boronic acid derivatives Boronic acid esters
• Solvents and Organic Chemicals Organic Compounds

Additional information on Vinylboronic Acid Pinacol Ester

Introduction to Vinylboronic Acid Pinacol Ester (CAS No. 75927-49-0) and Its Emerging Applications in Chemical Biology

Vinylboronic acid pinacol ester, identified by the chemical abstracts service number CAS No. 75927-49-0, is a versatile boronic acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to a class of organoboron compounds that exhibit unique reactivity, making it a valuable tool in synthetic chemistry, drug development, and biomolecular interactions. The pinacol ester moiety enhances the stability of the boronic acid group, facilitating its use in various biochemical applications without degradation.

The reactivity of vinylboronic acid pinacol ester stems from its ability to participate in cross-coupling reactions, such as the Suzuki-Miyaura coupling, which is widely employed in constructing complex organic molecules. This property has made it an indispensable intermediate in the synthesis of pharmacologically active compounds. Recent advancements in medicinal chemistry have highlighted its role in developing novel therapeutic agents targeting various diseases, including cancer and inflammatory disorders.

In recent years, researchers have explored the potential of vinylboronic acid pinacol ester in drug delivery systems. Its ability to form stable complexes with biomolecules has been leveraged to enhance the bioavailability and targeted delivery of therapeutic agents. For instance, studies have demonstrated its efficacy in delivering small interfering RNA (siRNA) molecules, which are crucial for gene silencing therapies. The boronic acid group's affinity for nucleic acids and carbohydrates has opened new avenues for developing nucleic acid-based drugs.

The compound's utility extends to materials science, particularly in the fabrication of functional polymers and coatings. The incorporation of vinylboronic acid pinacol ester into polymer matrices enhances their adhesion properties and resistance to environmental stressors. This has been particularly useful in developing biodegradable polymers for medical implants and wound healing applications. The ability of these polymers to degrade into non-toxic byproducts aligns with the growing demand for sustainable materials in healthcare.

Another exciting application of CAS No 75927-49-0 is in the field of biosensors. Boronic acids are known for their selective binding interactions with sugars and other biomolecules, making them ideal candidates for designing biosensors that detect specific biological markers. Researchers have harnessed this property to develop highly sensitive sensors for glucose monitoring, which is critical for diabetes management. The stability and reactivity of vinylboronic acid pinacol ester ensure reliable detection signals, improving diagnostic accuracy.

Recent studies have also highlighted its role in photodynamic therapy (PDT), a treatment modality that uses light-sensitive compounds to generate reactive oxygen species that kill cancer cells. The photosensitizing properties of derivatives of vinylboronic acid pinacol ester have been explored in developing novel PDT agents that exhibit higher efficacy and lower toxicity compared to traditional photosensitizers.

The synthesis of vinylboronic acid pinacol ester involves well-established methods that ensure high purity and yield. The reaction typically involves the condensation of a vinylic alcohol with a borate ester under controlled conditions. Advances in synthetic techniques have enabled the production of this compound on an industrial scale, making it more accessible for research and commercial applications.

The safety profile of CAS No 75927-49-0 is another critical aspect that has been extensively studied. Unlike some other organoboron compounds, it exhibits low toxicity when handled properly. However, standard laboratory precautions should be followed to minimize exposure risks. Its stability under various storage conditions further enhances its practicality as a research chemical.

The future prospects of vinylboronic acid pinacol ester are promising, with ongoing research exploring new applications in nanotechnology and green chemistry. Its compatibility with sustainable synthetic routes aligns with global efforts to reduce environmental impact while advancing scientific discovery.